Cas no 1285546-00-0 (N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1285546-00-0
• MF: C₁₉H₁₆Cl₂N₄O₂
• MW: 403.26194190979
• CID: 6377476
• PubChem ID: 6861986
• Update Time: 2025-08-03

N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide
• (E)-N-(2,4-dichlorobenzylidene)-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(2,4-dichlorophenyl)methylidene]-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(4-ethoxyphenyl)-, (2E)-2-[(2,4-dichlorophenyl)methylene]hydrazide
• (E)-N'-(2,4-dichlorobenzylidene)-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide
• 1285546-00-0
• F1092-0964
• N-[(E)-(2,4-dichlorophenyl)methylideneamino]-3-(4-ethoxyphenyl)-1H-pyrazole-5-carboxamide
• AKOS002348149

• Inchi： 1S/C19H16Cl2N4O2/c1-2-27-15-7-4-12(5-8-15)17-10-18(24-23-17)19(26)25-22-11-13-3-6-14(20)9-16(13)21/h3-11H,2H2,1H3,(H,23,24)(H,25,26)/b22-11+
• InChI Key： PZAGUQLPWDYYLA-SSDVNMTOSA-N
• SMILES： N1C(C2=CC=C(OCC)C=C2)=CC(C(N/N=C/C2=CC=C(Cl)C=C2Cl)=O)=N1

Computed Properties

• Exact Mass: 402.0650312g/mol
• Monoisotopic Mass: 402.0650312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 9.33±0.46(Predicted)

Additional information on N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide

N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide, identified by the CAS number 1285546-00-0, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring system, which is known for its versatile reactivity and biological activity. The molecule's structure incorporates a hydrazone group, which further enhances its functional diversity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the 2,4-dichlorophenyl and 4-ethoxyphenyl substituents in this compound suggests potential applications in the development of new drug candidates. These substituents not only influence the molecule's pharmacokinetic properties but also contribute to its stability and bioavailability.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have explored various methodologies to optimize the synthesis of similar compounds, focusing on improving yield and purity. The use of microwave-assisted synthesis and other modern techniques has been reported to significantly enhance the efficiency of such processes.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests applications in the treatment of conditions such as inflammation and neurodegenerative diseases.

The structural features of this compound also make it a valuable tool in materials science. The hydrazone group can participate in hydrogen bonding, which is crucial for the formation of supramolecular assemblies. Such assemblies have potential applications in the development of advanced materials, including sensors and drug delivery systems.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on photodegradation and microbial degradation mechanisms, providing insights into its persistence in different environments. These studies are critical for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(4-ethoxyphenyl)-1H-pyrazole-5-carbohydrazide represents a fascinating example of how complex organic molecules can bridge multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a promising candidate for future innovations in medicine, materials science, and beyond.